Ethyl 4-chloro-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate

• IUPAC Name: ethyl 4-chloro-1-methyl-6-oxopyridine-3-carboxylate
• InChI: InChI=1S/C9H10ClNO3/c1-3-14-9(13)6-5-11(2)8(12)4-7(6)10/h4-5H,3H2,1-2H3
• InChI Key: WGSWOEOJYNQPRP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(C(=O)C=C1Cl)C
• Molecular Formula: C9H10ClNO3
• DSSTOX Substance ID: DTXSID00469491
• Molecular Weight: 215.63 g/mol
• CAS RN: 821791-58-6

Description

Ethyl 4-chloro-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate is a chemical compound with the formula C9H10ClNO3. It is used for the synthesis of analogs of Lucanthone, having antitumor and bactericidal properties.

Synthesis Analysis

The synthesis of Ethyl 4-chloro-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate involves several steps. In one method, phosphorus oxychloride and triethylamine are combined with the compound at 120°C for 5 hours. The reaction mixture is then diluted with acetonitrile and saturated aqueous sodium bicarbonate solution, and stirred vigorously overnight.

Molecular Structure Analysis

The molecular structure of Ethyl 4-chloro-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate is characterized by a pyridine ring, which is a six-membered ring with one nitrogen atom and a carbonyl group at the 3-position. The molecule also contains a chlorine atom at the 4-position and a methyl group at the 1-position.

Physical And Chemical Properties Analysis

Ethyl 4-chloro-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate is a solid at room temperature. It has a molecular weight of 215.63. The compound is sealed in dry conditions and stored at room temperature.

Scientific Research Applications

Chemical Synthesis and Process Development

Ethyl 4-chloro-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate is involved in the synthesis of key intermediates for P2Y12 antagonists, which are crucial in clinical drug development. The research by Bell et al. (2012) illustrates the development of an efficient route for the multikilogram manufacture of such intermediates, improving the overall process yield significantly from 15% to 73% (Bell et al., 2012).

Dye Synthesis and Fabric Application

In the field of textile chemistry, derivatives of Ethyl 4-chloro-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate are used in the synthesis of disperse dyes for fabrics like polyester and nylon. Abolude et al. (2021) synthesized specific disperse dyes using this compound, demonstrating their application properties on fabrics, including good fastness and varied shades of violet and brown (Abolude et al., 2021).

Pharmaceutical Research

This chemical is also pivotal in pharmaceutical research for the development of potential therapeutic agents. Kumar and Mashelker (2006) synthesized various derivatives of Ethyl 4-chloro-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate, expected to have antihypertensive activity (Kumar & Mashelker, 2006).

Crystal Structure Analysis

Gao and Long (2021) conducted a study on the crystal structure of a related compound, Ethyl 4-oxo-1,4-dihydropyridine-3-carboxylate, which is important for understanding the physical and chemical properties of these compounds (Gao & Long, 2021).

Safety and Hazards

The compound is labeled with the signal word “Warning”. It has hazard statements H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions for research on Ethyl 4-chloro-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate could involve further exploration of its potential antitumor and bactericidal properties. Additionally, more studies could be conducted to understand its mechanism of action and to develop it into a therapeutic agent.

Synthesis routes and methods I

Procedure details

Triethylamine (7.07 mL, 50.7 mmol) was added to a suspension of 4-hydroxy-1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylic acid ethyl ester (10.0 g, 50.7 mmol) and POCl3 (27.85 mL, 304.3 mmol). After stirring 16 hours, the reaction mixture was concentrated under reduced pressure. The resulting residue was poured onto ice, carefully neutralized with saturated K2CO3 solution, and diluted with EtOAc. The layers were separated and the aqueous phase further extracted with EtOAc. The combined organic extracts were dried (MgSO4) and concentrated under reduced pressure to yield 7.3 g (67%) clean desired product.

Synthesis routes and methods II

Procedure details

Ethyl 4,6-dichloronicotinate [prepared according to the literature procedure of J. Chem. Soc. 5163 (1963)] (3.19 g, 14.5 mmol) and dimethyl sulfate (6.0 mL, 63 mmol) were combined in a thick-walled glass tube with a Teflon cap. The tube was sealed and heated in a 120° C. sand bath. After 5 h, the reaction was cooled to ambient temperature and diluted with acetonitrile (100 mL) and saturated aqueous sodium bicarbonate solution (100 mL). The reaction mixture was stirred vigorously overnight (ca. 18 h). This mixture was further diluted with water and extracted with dichloromethane (3×). The combined extracts were washed with brine, dried over anhydrous magnesium sulfate and concentrated in vacuo to afford 4-chloro-1-methyl-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid ethyl ester (2.65 g, 85% yield) as an oil that solidified upon standing.